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Compound of Interest

4-Amino-2-methoxy-5-nitrobenzoic
Compound Name: d
aci

cat. No.: B1266600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and
boiling points of 4-Amino-2-methoxy-5-nitrobenzoic acid, a key chemical intermediate. Due
to the limited availability of direct experimental data for this specific compound, this guide also
includes information on structurally similar molecules to provide a comparative context for its
physicochemical properties.

Physicochemical Data Summary

The following table summarizes the available melting and boiling point data for 4-Amino-2-
methoxy-5-nitrobenzoic acid and its analogs. It is important to note that many of these
compounds tend to decompose at or near their melting points, and experimental boiling points
are often not determined due to thermal instability.
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Compound Melting Point Boiling Point
CAS Number Data Type
Name (°C) (°C)
4-Amino-2- Not Not
methoxy-5- 59338-90-8 Experimentally Experimentally -
nitrobenzoic acid Determined Determined
2-Amino-4-nitro- .
. Experimental
_ 196194-99-7 217 - 218 470.8 +45.0 (MP), Predicted

methoxybenzoic

: (BP)[1]
acid
4-Amino-2- Experimental

>208

ethoxy-5- 86718-18-5 461.8 +45.0 (MP)[2],

] ) ) (decomposes) )
nitrobenzoic acid Predicted (BP)[2]
4-Amino-2-
ethoxy-5- 86718-18-5 230 Not Specified Experimental[3]
nitrobenzoic acid
5-Amino-2- » )

) ) ) 13280-60-9 236 - 238 Not Specified Experimental
nitrobenzoic acid
Methyl 4-amino- - )

59338-84-0 Not Specified 429.0 £40.0 Predicted

5-nitro-o-anisate

Experimental Protocols

While specific experimental procedures for determining the melting and boiling points of 4-

Amino-2-methoxy-5-nitrobenzoic acid are not readily available in the literature, standard

methodologies for similar organic compounds are applicable.

Melting Point Determination (Capillary Method)

A common and reliable method for determining the melting point of a crystalline organic solid is

the capillary tube method.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
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Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered
using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming
for a packed column of 2-3 mm in height.

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then immersed in the heating
bath of the melting point apparatus.

Heating and Observation: The heating bath is heated gradually, with the rate of temperature
increase slowed to 1-2 °C per minute as the expected melting point is approached.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire sample becomes a clear liquid (completion of
melting) are recorded. The melting point is reported as this range. For compounds that
decompose, the temperature at which decomposition (e.g., charring, gas evolution) is
observed is noted.

Boiling Point Determination

Due to the high predicted boiling points and the likelihood of decomposition, determining an

experimental boiling point at atmospheric pressure for compounds like 4-Amino-2-methoxy-5-

nitrobenzoic acid is often impractical. If necessary, a boiling point could be estimated under

reduced pressure (vacuum distillation) to lower the required temperature and minimize

decomposition.
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Synthesis Pathway

4-Amino-2-methoxy-5-nitrobenzoic acid is typically synthesized from its corresponding
methyl ester, methyl 4-amino-2-methoxy-5-nitrobenzoate. The final step in this synthesis is the
hydrolysis of the ester group to a carboxylic acid.
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Caption: Synthesis of 4-Amino-2-methoxy-5-nitrobenzoic acid via ester hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.benchchem.com/product/b1266600?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.benchchem.com/product/b1266600?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. hoffmanchemicals.com [hoffmanchemicals.com]

2. 4-AMINO-2-ETHOXY-5-NITROBENZOIC ACID CAS#: 86718-18-5 [m.chemicalbook.com]

3. prepchem.com [prepchem.com]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Amino-2-methoxy-5-nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266600#4-amino-2-methoxy-5-nitrobenzoic-acid-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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